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Compound of Interest

Compound Name: alpha-L-mannopyranose

Cat. No.: B8495129

Essential Safety and Handling Guide for alpha-L-
Mannopyranose

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals, working with alpha-L-mannopyranose. The following information
is critical for ensuring a safe laboratory environment and proper handling of this chemical.

Physical and Chemical Properties

Alpha-L-mannopyranose is a monosaccharide, appearing as a white to off-white solid
powder. It is soluble in water. While specific hazard information for alpha-L-mannopyranose is
not readily available, data for its stereoisomer, L-Mannose, indicates potential for irritation to
the eyes, respiratory system, and skin[1]. Therefore, precautionary measures are essential.
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Property Value Source
Molecular Formula CeH1206 [1112][3]
Molar Mass 180.16 g/mol [1][2]
Appearance White to off-white solid [41[5]
Melting Point 129-131°C (for L-Mannose) [1]
Solubility Soluble in water [1][6]

Personal Protective Equipment (PPE)

Given the potential for irritation, the following personal protective equipment is mandatory when
handling alpha-L-mannopyranose.

PPE Category Item Specification Rationale
Safety glasses with Protects against dust
Eye and Face ) ) Must meet EN 166 or ) ]
] side shields or ) particles and potential
Protection equivalent standards
goggles splashes[4][6].
) o ) ) Prevents skin contact
Hand Protection Nitrile or latex gloves Chemical-resistant o
and irritation[4][6].
] Protects clothing and
Body Protection Laboratory coat Standard lab coat ]
skin from dust.
Use a particulate To prevent respiratory

) ) Not generally required ) ] ] S ) ]
Respiratory Protection respirator if dust is irritation from inhaling

under normal use
generated dust[1][4][6].

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of alpha-L-mannopyranose
and ensure the safety of laboratory personnel.

Handling:
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Work in a well-ventilated area to minimize dust inhalation[4][6].

Avoid generating dust during handling[4][6].

Avoid contact with skin, eyes, and clothing[1][4].

Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container[6].

o Keep in a dry, cool, and well-ventilated place[6].
o Protect from light[4].

First Aid Measures

In case of exposure, follow these immediate first aid protocols.

Exposure Route First Aid Procedure

Immediately flush with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

medical attention[4][6].

Wash off immediately with soap and plenty of
) water while removing all contaminated clothing
Skin Contact . C
and shoes. Seek medical attention if irritation

develops[4][6].

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

Inhalation o ) o
respiration. Seek medical attention if symptoms
persist[4][6].
Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

medical attention[4][6].
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Disposal Plan

Contaminated materials and waste must be handled and disposed of according to institutional
and local regulations for non-hazardous chemical waste.

Spill Cleanup:

Ensure proper PPE is worn.

Avoid creating dust.

Carefully sweep or vacuum up the spilled solid material.

Place the collected material into a suitable, labeled container for disposal[4][6].

Clean the spill area with soap and water.
Waste Disposal:

o Dispose of unused alpha-L-mannopyranose and contaminated materials in a designated
chemical waste container.

e Ensure the waste container is properly labeled.

o Follow all institutional, local, state, and federal regulations for chemical waste disposal.

Operational Workflow

The following diagram outlines the standard operating procedure for handling alpha-L-
mannopyranose in a laboratory setting.
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Operational Workflow for Handling alpha-L-Mannopyranose
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Don Personal Protective Equipment (PPE)
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- Gloves

'
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- Ensure good ventilation
- Clean work surface

- J
4 Handling )
Y

Weigh alpha-L-mannopyranose
- Use a chemical fume hood or designated area
- Minimize dust generation

'

Prepare Solution (if applicable)
- Add powder to solvent slowly

4 Cleanup & Disposal )
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- Clean all surfaces

'

Dispose of Waste
- Place in labeled chemical waste container

'

Doff Personal Protective Equipment (PPE)
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Caption: Standard operating procedure for handling alpha-L-mannopyranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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